Cas no 121177-77-3 (Butane, 4-azido-1,1,1,2,2-pentafluoro-)

• Product Name: Butane, 4-azido-1,1,1,2,2-pentafluoro-
• CAS No: 121177-77-3
• MF: C₄H₄F₅N₃
• MW: 189.08667755127
• CID: 1212039
• PubChem ID: 14223270
• Update Time: 2025-04-20

Butane, 4-azido-1,1,1,2,2-pentafluoro- Chemical and Physical Properties

Names and Identifiers

• Butane, 4-azido-1,1,1,2,2-pentafluoro-
• 4-azido-1,1,1,2,2-pentafluorobutane
• 121177-77-3
• DTXSID40557609
• EN300-691864

• Inchi： 1S/C4H4F5N3/c5-3(6,4(7,8)9)1-2-11-12-10/h1-2H2
• InChI Key： MUUXBNMXHSDFIL-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CCN=[N+]=[N-])F

Computed Properties

• Exact Mass: 189.03262
• Monoisotopic Mass: 189.03253795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• PSA: 48.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides